Cas no 491-36-1 (4(3H)-Quinazolinone)

4 (3H) -quinazolinone is a building block in chemical synthesis Bioactive nitrogen heterocyclic compounds It has broad-spectrum biological properties, such as antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti HIV, anticancer and pain relief activities

4(3H)-Quinazolinone structure

Product Name:4(3H)-Quinazolinone

CAS No:491-36-1

Molecular Formula:C₈H₆N₂O

Molecular Weight:146.14604

MDL:MFCD00511302

CID:37743

PubChem ID:135408753

4(3H)-Quinazolinone Properties

Names and Identifiers

- Quinazolin-4(3H)-one
- 4(3H)-QUINAZOLINONE
- 4-HQN
- 4-HYDROXYQUINAZOLINE
- 4-QUINAZOLINO
- 4-QUINAZOLINOL
- 4-QUINAZOLONE
- AKOS 219-06
- AURORA 17795
- quinazolidin-4-one
- QUINAZOLIN-4-OL
- QUINAZOLONE
- TIMTEC-BB SBB005858
- 4(3H)-Quinazolone
- 4-Oxoquinazoline
- 4-Quinazolinone
- Quinazolone, 4-
- quinazolin-4(1H)-one
- 3-Hydro-4-quinazolinone
- 3,4-dihydroquinazolin-4-one
- 3H-quinazolinyl-4-one
- 4-oxo-3,4-dihydroquinazoline
- Quinazolin-4-one
- quinazoline-4(3H)-one
- QUINAZOLINONE
- Quinazolone,4
- 4H-quinazolin-4-one
- NCGC00092327-05
- 4-(1H)-Quinazolinone
- BB 0242096
- s9360
- 4(1H)-Quinazolinone
- HMS3413K17
- InChI=1/C8H6N2O/c11-8-6-3-1-2-4-7(6)9-5-10-8/h1-5H,(H,9,10,11)
- Quinazoline, 4-hydroxy-
- 4-hydroxy quinazoline
- SCHEMBL10418
- EU-0000466
- NS00031860
- 4pnn
- HMS3268P19
- JBH
- CS-W019586
- F0914-0242
- GEO-01561
- CAS-491-36-1
- NSC5863
- STR01100
- 3H-Quinazolin-4-one
- UPCMLD-DP009:001
- SB11452
- 4(3H)-Quinazolinone (9CI)
- 3,4-dihydroquinazolin4-one
- Tox21_202920
- NSC-5863
- CCRIS 6801
- UNII-84JOT4EY5X
- BDBM27504
- 4(3H)?-?Quinazolinone
- NCGC00092327-01
- DTXCID7029372
- NCGC00260466-01
- AM20040556
- 491-36-1
- HMS1768L21
- FT-0618749
- UPCMLD-DP009
- quinazolin-4-ol;Quinazolin-4(3H)-one
- KSC-321-063
- SMR000112527
- 17227-47-3
- AKOS002667326
- 132305-20-5
- 4-Quinazolinol(9ci)
- NCGC00092327-03
- A7361
- AC-2419
- InChI=1/C8H6N2O/c11-8-6-3-1-2-4-7(6)9-5-10-8/h1-5H,(H,9,10,11
- AKOS000120375
- 4(3H)-Quinazolinone(9ci)
- CCG-266178
- AC-907/34125008
- 3nuy
- 84JOT4EY5X
- quinazolin-4-(3h)-one
- BCP00749
- EINECS 207-735-8
- NSC 5863
- BRD-K91758890-001-03-5
- JPZ
- KUC112576N
- 4-Hydroxyquinazoline;Quinazolin-4-ol, 4-Quinazolinol
- W-200389
- AKOS005144631
- MLS000551010
- CHEBI:113558
- CC65A28C-4F60-4D22-81DC-326D7F32EEE0
- HMS3677K17
- AB00572679-10
- CHEMBL266540
- C-201-0583
- 4-(3h)-quinazolinone
- 1H-quinazolin-4-one
- Q2816678
- 134434-33-6
- WQG
- 4-Quinazolinol (9CI)
- 4-Hydroxyquinazoline, 98%
- EN300-17035
- QMNUDYFKZYBWQX-UHFFFAOYSA-
- Z56862715
- MFCD00511302
- NCGC00185015-01
- SY001011
- H0803
- HY-W018800
- 4lm4
- DTXSID8049412
- quinazoline-4-one
- HMS2267F20
- MLSMR
- AC-907/25014356
- STK900177
- DB-026878
- ALBB-012761
- DB-335467
- BRD-K91758890-001-10-0
- STL412452
- +Expand
- MDL： MFCD00511302
- InChIKey： QMNUDYFKZYBWQX-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6N2O/c11-8-6-3-1-2-4-7(6)9-5-10-8/h1-5H,(H,9,10,11)
- SMILES： O=C1NC=NC2=C1C=CC=C2
- BRN： 118473

Computed Properties

Exact Mass: 146.04800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 146.048013
Heavy Atom Count: 11
Complexity: 200
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 41.5

Experimental Properties

LogP: 0.92310
PSA: 45.75000
Refractive Index: 1.4900 (estimate)
Water Partition Coefficient: Soluble in DMSO (100 mM), ethanol, methanol, and water (10 mM).
Boiling Point: 303.5°C at 760 mmHg
Melting Point: 215.0 to 220.0 deg-C
Flash Point: 137.3 °C
Color/Form: Powder
Solubility: Insoluble in water
Sensitiveness: Hygroscopic
Density: 1.2312 (rough estimate)

4(3H)-Quinazolinone Security Information

Symbol: GHS07
RTECS：VA2300000
WGK Germany：3
Safety Instruction： S26-S37/39-S36/37/39-S22
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

4(3H)-Quinazolinone Customs Data

HS CODE：29335995
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4(3H)-Quinazolinone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0010ZL-25mg	Quinazolin-4(3H)-one	491-36-1	98%	25mg	$4.00	2024-05-01
A2B Chem LLC	AA47137-25mg	4-Hydroxyquinazoline	491-36-1	98%	25mg	$4.00	2024-04-19
Aaron	AR00117X-5g	Quinazolin-4(3H)-one	491-36-1	97%	5g	$5.00	2024-07-18
abcr	AB112987-5 g	4-Hydroxyquinazoline; 98%	491-36-1		5 g	€68.30	2023-07-20
Alichem	A189011870-100g	Quinazolin-4(3H)-one	491-36-1	98%	100g	$177.76	2023-09-01
Ambeed	A203001-25mg	Quinazolin-4(3H)-one	491-36-1	98%	25mg	$5.0	2024-07-18
Chemenu	CM104472-500g	3,4-dihydroquinazolin-4-one	491-36-1	98%	500g	$262	2021-08-06
ChemScence	CS-W019586-100g	4(3H)-Quinazolinone	491-36-1	99.91%	100g	$34.0	2022-04-27
DC Chemicals	DC20167-100 mg	4-Hydroxyquinazoline;Quinazolin-4-ol, 4-Quinazolinol	491-36-1	>98%	100mg	$150.0	2022-02-28
Enamine	EN300-17035-0.05g	3,4-dihydroquinazolin-4-one	491-36-1	95%	0.05g	$19.0	2023-09-20

4(3H)-Quinazolinone Synthesis

4(3H)-Quinazolinone Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:491-36-1)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:491-36-1)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:491-36-1)

MR./MRS.:WANG TING TING

Phone:13862111431

Email:sales2@senfeida.com

Web:https://senfeida.en.made-in-china.com/

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:491-36-1)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:491-36-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:491-36-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4(3H)-Quinazolinone Related Literature

1. The N–N bond as a chiral axis: 3-diacylaminoquinazolinones as chiral acylating agents

Robert S. Atkinson,Emma Barker,Paul J. Edwards,Gordon A. Thomson J. Chem. Soc. Perkin Trans. 1 1996 1047
2. Benzodiazines: recent synthetic advances

Thomas Mathew,Attila á. Papp,Farzaneh Paknia,Santos Fustero,G. K. Surya Prakash Chem. Soc. Rev. 2017 46 3060
3. One-pot synthesis of 2-amino-4(3H)-quinazolinones via ring-opening of isatoic anhydride and palladium-catalyzed oxidative isocyanide-insertion

Fei Ji,Mei-Fang Lv,Wen-Bin Yi,Chun Cai Org. Biomol. Chem. 2014 12 5766
4. The first report on the preparation of boehmite silica sulfuric acid and its applications in some multicomponent organic reactions

Arash Ghorbani-Choghamarani,Bahman Tahmasbi New J. Chem. 2016 40 1205
5. Synthesis, molecular structure, electrochemistry and DFT study of a ferrocenyl-substituted 4-quinazolinone and related heterocycles

Ji?í Tauchman,Kate?ina Hladíková,Filip Uhlík,Ivana Císa?ová,Petr ?těpni?ka New J. Chem. 2013 37 2019
6. Palladium oxidative addition complex-enabled synthesis of amino-substituted indolyl-4(3H)-quinazolinones and their antitumor activity evaluation

Zhi Jiang,Dan-Dan Zhao,Yu-Tao Hu,Yong Rao,Shi-Yao Guo,Yao-Hao Xu,Qingjiang Li,Zhi-Shu Huang Org. Biomol. Chem. 2022 20 553
7. Oxidant- and metal-free synthesis of 4(3H)-quinazolinones from 2-amino-N-methoxybenzamides and aldehydes via acid-promoted cyclocondensation and elimination

Ran Cheng,Linlin Tang,Tianjian Guo,Daisy Zhang-Negrerie,Yunfei Du,Kang Zhao RSC Adv. 2014 4 26434
8. Recent advances in 4(3H)-quinazolinone syntheses

Lin He,Haoquan Li,Jianbin Chen,Xiao-Feng Wu RSC Adv. 2014 4 12065
9. Recent advances in 4(3H)-quinazolinone syntheses

Lin He,Haoquan Li,Jianbin Chen,Xiao-Feng Wu RSC Adv. 2014 4 12065
10. The stereoselective synthesis of aziridine analogues of diaminopimelic acid (DAP) and their interaction with dap epimerase

Christopher M. Diaper,Andrew Sutherland,Bindu Pillai,Michael N. G. James,Paul Semchuk,John S. Blanchard,John C. Vederas Org. Biomol. Chem. 2005 3 4402

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

491-36-1 (4(3H)-Quinazolinone) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:491-36-1)4-Hydroxyquinazoline

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:491-36-1)4-Hydroxyquinazoline

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry

Cas no 491-36-1 (4(3H)-Quinazolinone)

4(3H)-Quinazolinone Properties

Names and Identifiers

Computed Properties

Experimental Properties

4(3H)-Quinazolinone Security Information

4(3H)-Quinazolinone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4(3H)-Quinazolinone Price

4(3H)-Quinazolinone Synthesis

4(3H)-Quinazolinone Suppliers

4(3H)-Quinazolinone Related Literature

Related Categories

491-36-1 (4(3H)-Quinazolinone) Related Products